2-Imidazolidone metal complexes: increased hydrogen bonds and fused ring ligand ratio to be insensitive†
CrystEngComm Pub Date: 2023-10-27 DOI: 10.1039/D3CE00891F
Abstract
The structural effects of energetic coordination compounds (ECCs) influence their composition and performance. By modifying the coordination sites of the ligand and the type of metal, the structure of ECCs can be adjusted, effectively reconciling the contradiction between the performance and sensitivity. In this study, two types of 0D-structured ECCs Cu(2-IMTO)4(ClO4)2(ECCs-1) and Co(2-IMTO)6(ClO4)2(ECCs-2) were innovatively designed using 2-IMTO as the ligand. Structural analysis revealed that ECCs-1 contains a higher amount of [2-IMTO] with a ligand to [ClO4−] ratio of 2 : 1. The results of physical and chemical property tests indicate that both possess acceptable mechanical sensitivity and good thermal stability. Explosion performance calculations revealed that ECCs-1 exhibits higher detonation velocity and pressure (D = 6552 m s−1 and P = 18.7 GPa). Additionally, the laser ignition test results demonstrate that ECCs-1 can be ignited at a lower laser energy threshold (laser power P = 60 W, delay time τ = 10 ms, and ignition energy = 600 mJ).
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